(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)acrylamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C13H11N3O3S2/c1-20-13-16-15-12(21-13)14-11(17)5-3-8-2-4-9-10(6-8)19-7-18-9/h2-6H,7H2,1H3,(H,14,15,17)/b5-3-
• InChI Key: MJDOHKQFOINSOC-HYXAFXHYSA-N
• Canonical SMILES: CSC1=NN=C(S1)NC(=O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CSC1=NN=C(S1)NC(=O)/C=C\C2=CC3=C(C=C2)OCO3
• Molecular Formula: C13H11N3O3S2
• Molecular Weight: 321.4 g/mol

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)acrylamide is a useful research compound. Its molecular formula is C13H11N3O3S2 and its molecular weight is 321.37. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thiosemicarbazide Derivatives and Heterocyclic Compounds Synthesis

• Thiosemicarbazide derivatives, similar in structure to the compound , have been used as precursors for synthesizing various heterocyclic compounds, such as imidazole, 1,3,4-oxadiazole, and 1,3,4-thiadiazole, which demonstrate antimicrobial activity (Elmagd et al., 2017).

Polymerization and Controlled Radical Polymerization

• Acrylamide derivatives with amino acid moieties have been synthesized through controlled radical polymerization processes, such as RAFT polymerization. This methodology is significant in creating homopolymers with controlled molecular weight and low polydispersity (Mori, Sutoh, & Endo, 2005).

Supramolecular Gelators and Crystal Engineering

• N-(thiazol-2-yl) benzamide derivatives, structurally related to the target compound, have been synthesized and investigated for their gelation behavior. Their gelation properties in ethanol/water and methanol/water mixtures, driven by non-covalent interactions like π-π interactions and hydrogen bonds, are significant for applications in crystal engineering and material science (Yadav & Ballabh, 2020).

Anticancer Applications and Molecular Docking Studies

• Schiff’s bases containing a thiadiazole scaffold and benzamide groups have been synthesized and evaluated for their anticancer activity. These compounds have shown promising results against various human cancer cell lines, and molecular docking studies have been performed to predict their mechanism of action (Tiwari et al., 2017).

Coordination Complexes and Metal Complexes

• The synthesis of coordination complexes involving oxo thiadiazolo benzamide and metal ions like Pd(II) and Ni(II) has been explored. These complexes have been analyzed using various spectroscopic methods and theoretical calculations, indicating potential applications in coordination chemistry (Adhami et al., 2012).